Cas no 2309591-68-0 (N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide)

• Product Name: N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
• CAS No: 2309591-68-0
• MF: C₂₅H₂₁N₃O₂
• MW: 395.453145742416
• CID: 5339485
• Update Time: 2025-07-09

N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-([3,3'-bipyridin]-5-ylmethyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
• 4-(3-methoxyphenyl)-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide

• Inchi： 1S/C25H21N3O2/c1-30-24-6-2-4-21(13-24)19-7-9-20(10-8-19)25(29)28-15-18-12-23(17-27-14-18)22-5-3-11-26-16-22/h2-14,16-17H,15H2,1H3,(H,28,29)
• InChI Key： ONXLTJWEIRTMHE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(=CC=1)C(NCC1C=NC=C(C2C=NC=CC=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 535
• XLogP3: 3.8
• Topological Polar Surface Area: 64.099

Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide

N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide

The compound N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide, with the CAS number 2309591-68-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a bipyridine moiety and a biphenyl group with specific substituents. The molecule's design allows for unique electronic properties, making it a promising candidate for applications in advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which is crucial for applications in sensors and thin-film electronics. The bipyridine group in the molecule plays a pivotal role in these applications due to its ability to coordinate with metal ions, thereby enhancing the material's conductivity and stability.

In addition to its electronic properties, this compound has shown promise in the field of medicinal chemistry. The biphenyl group with a methoxy substituent contributes to the molecule's bioavailability and selectivity when interacting with biological systems. Recent research has focused on its potential as a ligand in drug delivery systems, where it can serve as a targeting agent for specific receptors or enzymes.

The synthesis of N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the biphenyl backbone of the molecule. This approach not only enhances the yield but also ensures high purity, which is essential for its application in sensitive systems.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions, which is a critical factor for its potential use in industrial and biomedical applications.

Looking ahead, the integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Advanced simulations have revealed its potential as a building block for supramolecular assemblies, which could revolutionize the design of nanostructured materials.

In conclusion, N-({[3,3'-bipyridine]-5-yl}methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide represents a cutting-edge advancement in organic synthesis and materials science. Its unique structure and versatile properties make it a valuable asset for researchers across multiple disciplines.